Methyl 3-(sulfamoyloxy)benzoate

• Molecular Formula: C8H9NO5S
• Molecular Weight: 231.23 g/mol
• IUPAC Name: methyl 3-sulfamoyloxybenzoate
• InChI: InChI=1S/C8H9NO5S/c1-13-8(10)6-3-2-4-7(5-6)14-15(9,11)12/h2-5H,1H3,(H2,9,11,12)
• InChI Key: ABIZANDNSOJLBW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)OS(=O)(=O)N

Description

Methyl 3-(sulfamoyloxy)benzoate is a useful research compound. Its molecular formula is C8H9NO5S and its molecular weight is 231.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Following the procedure of Example 78, a reaction of 8.8 ml (0.10 mole) chlorosulfonyl isocyanate and 15.2 g (0.10 mole) of methyl 3-hydroxybenzoate in 200 ml of toluene was heated at reflux for 7.5 hr and worked up to obtain 10.53 g, mp 145°-146° C.

Synthesis routes and methods II

Procedure details

Following the procedure of Example 50, a reaction of 8.8 ml (0.10 mole) chlorosulfonyl isocyanate and 15.2 g (0.10 mole) of methyl 3-hydroxybenzoate in 200 ml of toluene was heated at reflux for 7.5 hr and worked up to obtain 10.53 g of solid, mp 145°-146° C.